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Compound of Interest

Compound Name: Teslascan

Cat. No.: B1232718

Teslascan Imaging Technical Support Center

Welcome to the technical support center for Teslascan-enhanced imaging. This resource is
designed for researchers, scientists, and drug development professionals to help troubleshoot
and correct for image artifacts that may be encountered during your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is Teslascan and how does it work as a contrast agent?

Al: Teslascan, also known by its generic name mangafodipir, is a manganese-based
paramagnetic contrast agent. After intravenous administration, the mangafodipir complex
releases manganese ions (Mn2*). These ions are taken up by tissues, particularly those with
high metabolic activity like the liver and pancreas. The paramagnetic properties of Mn2*
shorten the T1 relaxation time of surrounding water protons, resulting in a brighter signal
(hyperintensity) on T1-weighted magnetic resonance imaging (MRI) scans. This enhancement
improves the contrast between different tissues.

Q2: What are the most common types of image artifacts encountered with Teslascan-
enhanced MRI (MEMRI)?

A2: The most common artifacts in MEMRI can be categorized as:
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e Motion Artifacts: These are caused by patient or physiological movement (e.g., respiration,
cardiac motion) during the scan and can manifest as ghosting, blurring, or misregistration of
images, which is particularly problematic in dynamic contrast-enhanced studies.

 Signal Intensity Artifacts: High concentrations of manganese can lead to a non-linear
relationship between Mn2*+ concentration and signal enhancement, potentially causing signal
saturation or "black-out" artifacts where the signal is unexpectedly low. This can interfere
with accurate quantitative analysis, such as T1 mapping.

e Susceptibility Artifacts: While less common with manganese than with iron-based agents,
susceptibility artifacts can still occur, especially at tissue interfaces with different magnetic
susceptibilities (e.g., air-tissue or bone-tissue boundaries). These can cause geometric
distortion and signal loss.

o Metal-related Artifacts: If metallic implants are present in or near the imaging field of view,
they can cause significant artifacts, including signal loss, pile-up, and geometric distortion.

Q3: Can Teslascan be used for imaging tissues other than the liver and pancreas?

A3: Yes, in a research setting, Teslascan is used for Manganese-Enhanced MRI (MEMRI) of
various tissues, including the brain, heart, and spinal cord. Its uptake is related to cellular
activity and calcium channel function, making it a tool for functional imaging studies in these
organs.

Troubleshooting Guides

This section provides a systematic approach to identifying and correcting common image
artifacts in Teslascan-enhanced MRI.

Issue 1: Ghosting or Blurring in the Image

o Possible Cause: Motion artifacts from patient movement, respiration, or cardiac pulsation.
e Troubleshooting Steps:

o ldentify the Direction of the Artifact: Motion artifacts are most prominent in the phase-
encoding direction.
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o Implement Motion Correction Techniques:

» Prospective Correction: Use navigator echoes or respiratory gating to acquire data only
during periods of minimal motion.

» Retrospective Correction: Apply post-processing algorithms to correct for motion in the
acquired data. Deep learning-based methods have shown promise in reducing motion
artifacts in liver DCE-MRL[1][2][3][4][5]

» Imaging Sequence Optimization: Use faster imaging sequences to "freeze" motion.
Single-shot fast spin-echo sequences can be effective.[6]

o Patient Comfort and Instruction: Ensure the subject is comfortable and provide clear
instructions to remain still and hold their breath when required.

Issue 2: Unexpectedly Low Signal in Areas of Expected
High Manganese Uptake

o Possible Cause: Signal saturation due to very high concentrations of manganese. The
relationship between T1 shortening and signal intensity is not linear; at very short T1 times,
the signal can decrease.

e Troubleshooting Steps:

o Review Dosing and Timing: Ensure the administered dose of Teslascan and the timing of
the post-contrast imaging are appropriate for the tissue being studied. Signal intensity can
saturate at higher doses.[7]

o Adjust Pulse Sequence Parameters:

= Flip Angle: For gradient-echo sequences, reducing the flip angle can help mitigate

signal saturation.

= Repetition Time (TR) and Echo Time (TE): Use a shorter TR and TE in T1-weighted
sequences.[8]
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o Utilize Quantitative T1 Mapping: Instead of relying solely on signal intensity, perform T1
mapping to quantify the changes in T1 relaxation time. This provides a more direct
measure of manganese concentration, although saturation effects can still be a concern at

very high concentrations.[9]

Issue 3: Geometric Distortion or Sighal Loss Near
Tissue Boundaries

o Possible Cause: Susceptibility artifacts due to large differences in magnetic susceptibility at
interfaces like air/tissue or bone/tissue.

e Troubleshooting Steps:

o Choose Appropriate Pulse Sequences: Spin-echo (SE) or fast spin-echo (FSE) sequences
are less sensitive to susceptibility artifacts than gradient-echo (GRE) sequences.[10][11]

o Optimize Acquisition Parameters:
= |Increase Receiver Bandwidth: This reduces the spatial misregistration of signals.[10]
» Use Thinner Slices: Thinner slices can reduce through-plane dephasing.[12]

o Shimming: Ensure proper shimming of the magnetic field to improve homogeneity across

the region of interest.

Issue 4: Severe Image Distortion or Signal Voids in the
Presence of Metal

» Possible Cause: Metal-related artifacts from surgical clips, implants, or other metallic objects.
e Troubleshooting Steps:

o Use Metal Artifact Reduction Sequences (MARS): Many MRI vendors offer specialized
pulse sequences designed to minimize metal artifacts, such as MAVRIC (Multi-Acquisition
with Variable-Resonance Image Combination) and SEMAC (Slice-Encoding for Metal
Artifact Correction).[9][10][11][12]
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o Optimize Standard Pulse Sequences:

Use fast spin-echo sequences instead of gradient-echo.[10][11]

Increase the receiver bandwidth.

Use a higher imaging matrix and thinner slices.[12]

Employ STIR (Short Tau Inversion Recovery) for fat suppression instead of chemical
shift-based methods, as STIR is less affected by magnetic field inhomogeneities.[10]

Data Presentation

Table 1. Common Teslascan-Related Image Artifacts and Recommended Correction
Strategies
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Artifact Type

Appearance

Primary Cause

Recommended
Correction
Strategies

Motion Artifacts

Ghosting, blurring,

image misregistration

Patient movement,
respiration, cardiac

pulsation

- Prospective
gating/triggering-
Retrospective motion
correction algorithms-
Fast imaging
sequences- Breath-

holding

Signal Saturation

Lower-than-expected
signal in regions of

high contrast uptake

High concentration of
manganese leading to

extreme T1 shortening

- Optimize contrast
agent dose and
timing- Adjust pulse
sequence parameters
(e.g., lower flip angle)-
Utilize quantitative T1

mapping

Susceptibility Artifacts

Geometric distortion,
signal loss at tissue

interfaces

Differences in
magnetic susceptibility

at tissue boundaries

- Use spin-echo or
fast spin-echo
sequences- Increase
receiver bandwidth-
Use thinner slices-
Improve magnetic

field shimming

Metal-Related

Severe signal loss,

signal pile-up, and

Presence of metallic

- Use dedicated Metal
Artifact Reduction
Sequences (MARS)-

Optimize standard

Artifacts o ) implants sequences (FSE, high
geometric distortion _ _
bandwidth, thin
slices)- Use STIR for
fat suppression
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Table 2: Recommended MRI Parameters for Teslascan-Enhanced Imaging (MEMRI) - General

Guidelines

Parameter

T1-Weighted Imaging

Rationale for MEMRI

Pulse Sequence

Spin-Echo (SE) or Spoiled
Gradient-Echo (SPGR/FLASH)

T1l-weighted sequences are
essential to visualize the T1-
shortening effect of

manganese.[13]

Repetition Time (TR)

Short (<500 ms)

Maximizes T1 contrast.

Echo Time (TE)

Short (<15 ms)

Minimizes T2* decay and

susceptibility artifacts.

Flip Angle

70-90° for SE, variable for
GRE

Optimized for T1 weighting.
Lower flip angles in GRE can

reduce saturation.

Fat Suppression

Recommended

Improves visualization of
enhancing tissues adjacent to
fat. STIR is preferred in the
presence of metal artifacts.[10]
[14][15]

Note: Specific parameters should be optimized for the scanner, field strength, and tissue of

interest.

Experimental Protocols

Protocol 1: Dynamic Contrast-Enhanced MRI (DCE-MRI)
of the Liver with Motion Correction

e Pre-Contrast Imaging:

o Acquire T1-weighted images (e.g., 3D spoiled gradient-echo) before contrast

administration to serve as a baseline.

o Acquire T2-weighted images (e.g., fast spin-echo) for anatomical reference.
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e Contrast Administration:

o Administer Teslascan intravenously at the recommended dose for the specific research
application.

e Dynamic Post-Contrast Imaging:

o Acquire a series of T1-weighted images at multiple time points (e.g., every 30-60 seconds)
to capture the dynamic uptake and washout of the contrast agent.

o Motion Correction:
» [nstruct the subject to perform breath-holds for each dynamic acquisition if possible.
» Alternatively, use a free-breathing protocol with respiratory gating or navigator echoes.
e Post-Processing:

o If motion is still present, apply a retrospective motion correction algorithm to the dynamic
series. Several studies have demonstrated the effectiveness of deep learning-based
methods for liver DCE-MRL[1][2][3][4][5]

o Generate parametric maps (e.g., enhancement curves) from the motion-corrected data for
quantitative analysis.

Protocol 2: Quantitative T1 Mapping for High Manganese

Concentration
o Baseline T1 Mapping:

o Acquire a baseline T1 map of the region of interest before contrast administration using a
suitable T1 mapping sequence (e.g., Modified Look-Locker Inversion Recovery - MOLLI,
or a saturation-recovery based method).

e Contrast Administration:

o Administer Teslascan.
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e Post-Contrast T1 Mapping:

o Acquire T1 maps at one or more time points after contrast administration.
o Data Analysis:

o Calculate the change in relaxation rate (AR1 = 1/T1_post - 1/T1_pre).

o Addressing Saturation: If signal saturation is suspected in the T1-weighted source images
of the mapping sequence, consider:

» Using a T1 mapping technique that is less sensitive to very short T1 values.

» Analyzing the relationship between AR1 and the administered dose to identify the non-
linear range. Studies have shown a saturation of the T1 shortening effect at high Mn2*
concentrations.[9]

Visualizations
Signaling Pathway of Teslascan Action

Bloodstream

Target Cell (e.g., Hepatocyte) MRI Signal

Uptake Voltage-gated
Ca?* channels

Mn?2* (paramagnetic)

Click to download full resolution via product page

Caption: Cellular uptake and mechanism of action of Teslascan as an MRI contrast agent.

Workflow for Correcting Motion Artifacts
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Caption: A logical workflow for the identification and correction of motion artifacts in MEMRI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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